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Compound of Interest

Compound Name:
2,3,6-

Trimethoxyisonicotinaldehyde

CAS No.: 1364917-16-7

Cat. No.: B1402740

Get Quote

This technical guide provides a comprehensive overview of 2,3,6-
Trimethoxyisonicotinaldehyde, a polysubstituted pyridine derivative of interest to

researchers, scientists, and drug development professionals. The document details its

chemical and physical properties, experimental protocols for its synthesis and application, and

explores potential biological signaling pathways.

Compound Data Summary
Quantitative data for 2,3,6-Trimethoxyisonicotinaldehyde is summarized in the table below

for easy reference and comparison.
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Property Value

Molecular Weight 197.19 g/mol

Molecular Formula C₉H₁₁NO₄

IUPAC Name 2,3,6-trimethoxypyridine-4-carbaldehyde

CAS Number 1364917-16-7

Appearance Typically a solid

Solubility
Soluble in organic solvents like methanol and

ethanol

SMILES COC1=NC(=C(C(=C1)C=O)OC)OC

InChI Key QFGPUXBJJHMZCX-UHFFFAOYSA-N

Experimental Protocols
Generalized Synthesis of 2,3,6-
Trimethoxyisonicotinaldehyde
The synthesis of 2,3,6-Trimethoxyisonicotinaldehyde is generally achieved through the

methoxylation of a suitable isonicotinaldehyde precursor. While a specific detailed protocol is

not widely published, a generalized procedure based on common organic synthesis techniques

is outlined below.

Objective: To introduce three methoxy groups onto the isonicotinaldehyde backbone.

Materials:

Isonicotinaldehyde derivative (e.g., a halogenated precursor)

Sodium methoxide (NaOMe)

Methanol (MeOH, anhydrous)

Inert solvent (e.g., Dimethylformamide - DMF, anhydrous)
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Quenching solution (e.g., saturated aqueous ammonium chloride)

Organic solvent for extraction (e.g., ethyl acetate)

Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

A solution of the isonicotinaldehyde precursor is prepared in an anhydrous inert solvent,

such as DMF, under an inert atmosphere (e.g., nitrogen or argon).

Sodium methoxide is added portion-wise to the solution at a controlled temperature, typically

ranging from room temperature to elevated temperatures, depending on the reactivity of the

substrate.

The reaction mixture is stirred for a period of time, which can range from a few hours to

overnight, until the reaction is complete (monitored by Thin Layer Chromatography - TLC or

Liquid Chromatography-Mass Spectrometry - LC-MS).

Upon completion, the reaction is carefully quenched by the addition of a suitable quenching

solution.

The product is extracted into an organic solvent. The organic layers are combined, washed

with brine, and dried over an anhydrous drying agent.

The solvent is removed under reduced pressure to yield the crude product.

Purification is performed using techniques such as column chromatography on silica gel or

recrystallization to afford the pure 2,3,6-Trimethoxyisonicotinaldehyde.

Use of 2,3,6-Trimethoxyisonicotinaldehyde in the
Synthesis of a TBAJ-876 Fragment
This protocol details the use of 2,3,6-Trimethoxyisonicotinaldehyde as a key intermediate in

the synthesis of a fragment of TBAJ-876, an anti-tuberculosis drug candidate.
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Objective: To perform an aldol condensation reaction between 6-bromo-3,4-dihydroquinolin-

2(1H)-one and 2,3,6-trimethoxyisonicotinaldehyde.

Materials:

6-bromo-3,4-dihydroquinolin-2(1H)-one

2,3,6-Trimethoxyisonicotinaldehyde

Methanol (MeOH, dry)

Sodium methoxide (NaOMe) in Methanol

Procedure:

To a reaction vessel equipped with a stirrer, condenser, and under a nitrogen atmosphere,

add 6-bromo-3,4-dihydroquinolin-2(1H)-one (1.5 equivalents), 2,3,6-
trimethoxyisonicotinaldehyde (1.0 equivalent), and dry methanol.

Stir the mixture at room temperature for approximately 5 minutes.

Add a solution of sodium methoxide in methanol (3.0 equivalents) in one portion.

Heat the reaction mixture to reflux. The mixture should turn from turbid to clear.

Maintain the reflux for 24 hours, monitoring the reaction progress by a suitable analytical

method like HPLC.

Upon completion, the reaction mixture is worked up to isolate the desired product. This

typically involves removal of the solvent, followed by extraction and purification steps.

Visualized Workflows and Pathways
Generalized Synthesis Workflow
The following diagram illustrates a generalized workflow for the synthesis of polysubstituted

pyridines, which is applicable to the conceptual synthesis of 2,3,6-
Trimethoxyisonicotinaldehyde.
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Generalized synthesis workflow.

Chemical Reactions of 2,3,6-
Trimethoxyisonicotinaldehyde
This diagram illustrates the primary chemical transformations that 2,3,6-
Trimethoxyisonicotinaldehyde can undergo.
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Chemical Reactions Products

2,3,6-Trimethoxyisonicotinaldehyde
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Key chemical reactions.

Representative Anticancer Signaling Pathway for
Pyridine Derivatives
While the specific mechanism of action for 2,3,6-Trimethoxyisonicotinaldehyde is still under

investigation, some pyridine derivatives have been shown to exhibit anticancer properties.[1]

The following diagram illustrates a representative signaling pathway for such compounds,

involving cell cycle arrest and apoptosis.[1]
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Representative anticancer pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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